Cas no 1211587-33-5 (2-(1H-pyrazol-1-yl)pyrimidin-5-amine)

2-(1H-Pyrazol-1-yl)pyrimidin-5-amine is a heterocyclic compound featuring a pyrazole-pyrimidine hybrid structure, which exhibits significant potential in medicinal chemistry and materials science. The presence of both pyrazole and pyrimidine rings confers unique electronic properties, making it a versatile intermediate for synthesizing bioactive molecules, particularly kinase inhibitors and anticancer agents. Its amine functionality at the 5-position allows for further derivatization, enabling the introduction of diverse substituents to fine-tune pharmacological activity. The compound's rigid, planar structure enhances binding affinity to biological targets, while its moderate polarity ensures favorable solubility for drug formulation. Its synthetic accessibility and structural modularity make it a valuable scaffold for developing novel therapeutic candidates and functional materials.

2-(1H-pyrazol-1-yl)pyrimidin-5-amine structure

1211587-33-5 structure

Product Name:2-(1H-pyrazol-1-yl)pyrimidin-5-amine

CAS No:1211587-33-5

MF:C₇H₇N₅

MW:161.163979768753

CID:5735051

PubChem ID:49758821

Update Time:2025-07-02

2-(1H-pyrazol-1-yl)pyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

- 5-Amino-2-(1H-pyrazol-1-yl)pyrimidine
- 5-Pyrimidinamine, 2-(1H-pyrazol-1-yl)-
- 2-(1h-pyrazol-1-yl)pyrimidin-5-amine
- 1211587-33-5
- 2-pyrazol-1-ylpyrimidin-5-amine
- AKOS010387238
- F1912-0311
- 2-(1H-pyrazol-1-yl)pyrimidin-5-amine
- Inchi： 1S/C7H7N5/c8-6-4-9-7(10-5-6)12-3-1-2-11-12/h1-5H,8H2
- InChI Key： WSBRRUMBUYFLCL-UHFFFAOYSA-N
- SMILES： N1(C=CC=N1)C1N=CC(=CN=1)N

Computed Properties

Exact Mass: 161.07014524g/mol
Monoisotopic Mass: 161.07014524g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 143
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 69.6Å²

2-(1H-pyrazol-1-yl)pyrimidin-5-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	H165646-100mg	2-(1h-pyrazol-1-yl)pyrimidin-5-amine	1211587-33-5		100mg	$ 115.00	2022-06-04
TRC	H165646-500mg	2-(1h-pyrazol-1-yl)pyrimidin-5-amine	1211587-33-5		500mg	$ 475.00	2022-06-04
TRC	H165646-1g	2-(1h-pyrazol-1-yl)pyrimidin-5-amine	1211587-33-5		1g	$ 730.00	2022-06-04
Life Chemicals	F1912-0311-0.25g	2-(1H-pyrazol-1-yl)pyrimidin-5-amine	1211587-33-5	95%+	0.25g	$486.0	2023-09-06
Life Chemicals	F1912-0311-0.5g	2-(1H-pyrazol-1-yl)pyrimidin-5-amine	1211587-33-5	95%+	0.5g	$512.0	2023-09-06
Life Chemicals	F1912-0311-1g	2-(1H-pyrazol-1-yl)pyrimidin-5-amine	1211587-33-5	95%+	1g	$539.0	2023-09-06
Life Chemicals	F1912-0311-2.5g	2-(1H-pyrazol-1-yl)pyrimidin-5-amine	1211587-33-5	95%+	2.5g	$1078.0	2023-09-06
Life Chemicals	F1912-0311-5g	2-(1H-pyrazol-1-yl)pyrimidin-5-amine	1211587-33-5	95%+	5g	$1617.0	2023-09-06
Life Chemicals	F1912-0311-10g	2-(1H-pyrazol-1-yl)pyrimidin-5-amine	1211587-33-5	95%+	10g	$2264.0	2023-09-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1632373-250mg	2-(1H-pyrazol-1-yl)pyrimidin-5-amine	1211587-33-5	98%	250mg	￥6916.00	2024-08-09